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Compound of Interest

Compound Name: Kakkalide

Cat. No.: B150294 Get Quote

Kakkalide, an isoflavone glycoside, has garnered attention within the scientific community for

its diverse pharmacological activities. This technical guide provides a comprehensive overview

of its chemical structure, mechanism of action, and the experimental methodologies used to

elucidate its biological effects. The information is tailored for researchers, scientists, and

professionals in drug development.

Chemical Structure of Kakkalide
Kakkalide is chemically classified as an isoflavone.[1] Its structure is characterized by a core

isoflavone skeleton substituted with methoxy and hydroxyl groups, and a disaccharide moiety

attached via a glycosidic bond.

Systematic IUPAC Name: 5-hydroxy-6-methoxy-3-(4-methoxyphenyl)-7-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-

yl]oxymethyl]oxan-2-yl]oxychromen-4-one[2][3]

Chemical Formula: C₂₈H₃₂O₁₅[2]

Molecular Weight: 608.54 g/mol [4]

Property Value Reference

CAS Number 58274-56-9 [2]

PubChem CID 5490351 [2]
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Below is a two-dimensional representation of the chemical structure of Kakkalide, generated

using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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